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Compound of Interest

Compound Name: Lead cyanamide

Cat. No.: B3421075

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lead cyanamide, a compound of
interest in materials science with a toxicological profile that warrants careful consideration. This
document summarizes its chemical and physical properties, details experimental protocols for
its synthesis and characterization, and discusses its known and inferred toxicological effects.

Molecular and Physical Properties

Lead cyanamide is an inorganic compound whose reported molecular formula and weight vary
across different sources. The most common representation in recent literature is PbCNz,
corresponding to the molecular formula CNz2Pb. However, other stoichiometries have also been
reported. A summary of these properties is presented in Table 1.

Table 1: Molecular and Physical Properties of Lead Cyanamide
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Property Value Source(s)
PbCN: (also reported as

Molecular Formula [1][2][3]
CH2N2Pb or C2H4N4Pb)
249 g/mol (for CH2N2Pb) 291

Molecular Weight g/mol (for C2HaN4Pb) ~247.22 [2][3]
g/mol (for PbCN2)
White to off-white crystalline

Appearance
powder

) ) p-type semiconductor with an
Semiconductor Properties [1]

indirect band gap of 2.4 eV

Photocathode for
Potential Applications photoelectrochemical water
splitting, Corrosion inhibitor

[1]14]

It is crucial for researchers to perform thorough characterization to confirm the identity and

purity of lead cyanamide used in any experimental setting.

Experimental Protocols

This protocol is adapted from a method described for the synthesis of lead cyanamide for

semiconductor applications.[1]
Materials:

o Lead(ll) chloride (PbClIz2)

e Sodium cyanamide (Na2NCN)
e Agate mortar and pestle

e Quartz ampule

e Tube furnace

 Inert atmosphere glovebox
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Procedure:

¢ Inside an inert atmosphere glovebox, combine equimolar amounts of PbClz and NazNCN in
an agate mortar.

e Thoroughly grind the reactants for 15 minutes to ensure a homogeneous mixture.
o Transfer the ground powder into a quartz ampule and seal it under vacuum.

e Place the sealed ampule in a tube furnace and heat to 400°C for 12 hours.
 After the reaction, allow the furnace to cool down to room temperature naturally.

e The resulting product is lead cyanamide (PbNCN). The primary byproduct, NaCl, can be
removed by washing with deionized water.

Workflow for Solid-State Synthesis of Lead Cyanamide
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Lead(ll) Chloride (PbClz)
Sodium Cyanamide (NazNCN)

Lead Cyanamide (PbNCN)

Grind in Agate Mortar Seal in Quartz Ampule Heat at 400°C Cool to Room Wash with DI Water
(1:1 molar ratio) under Vacuum for 12 hours Temperature to Remove NaCl

Lead (Pb?*)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Lead(2+) cyanamide | CH2N2Pb+2 | CID 57375663 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Lead cyanamide | C2H4N4Pb+2 | CID 75124267 - PubChem [pubchem.ncbi.nim.nih.gov]

4. LEAD CYANAMIDE | 20837-86-9 [m.chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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